Cas no 32643-42-8 (cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 32643-42-8
• MF: C₅H₆FNO₃
• MW: 147.104444980621
• MDL: MFCD00153177
• CID: 293745
• PubChem ID: 7195108
• Update Time: 2025-07-18

cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D-Proline,4-fluoro-5-oxo-, (4R)-rel- (9CI)
• cis-DL-3-Fluoro-2-pyrrolidone-5-carboxylic acid
• DL-Proline,4-fluoro-5-oxo-, cis-
• Proline, 4-fluoro-5-oxo-, DL-cis- (8CI)
• cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid
• NBTWBMODBIAMTC-HRFVKAFMSA-N
• P18887
• EN300-19642016
• P21046
• 32643-42-8
• SCHEMBL17631057
• AKOS006356108
• PS-20600
• CS-0049676
• 1893408-48-4
• cis-4-Fluoro-5-oxopyrrolidine-2-carboxylicacid
• (2S,4S)-4-fluoro-5-oxopyrrolidine-2-carboxylic acid

• MDL： MFCD00153177
• Inchi： 1S/C5H6FNO3/c6-2-1-3(5(9)10)7-4(2)8/h2-3H,1H2,(H,7,8)(H,9,10)/t2-,3-/m0/s1
• InChI Key： NBTWBMODBIAMTC-HRFVKAFMSA-N
• SMILES： F[C@@H]1C(N[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 147.03317122g/mol
• Monoisotopic Mass: 147.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid

Recent Advances in the Study of cis-4-Fluoro-5-oxopyrrolidine-2-carboxylic acid (CAS: 32643-42-8)

In recent years, the compound cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid (CAS: 32643-42-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its pyrrolidine ring and fluorine substitution, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role as a building block for the development of protease inhibitors, which are crucial in the treatment of diseases such as HIV and hepatitis C. The presence of the fluorine atom enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable moiety in medicinal chemistry.

One of the most notable advancements in the study of cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid is its application in the design of novel inhibitors targeting the SARS-CoV-2 main protease (Mpro). Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against Mpro, a critical enzyme in the viral replication cycle. This finding opens new avenues for the development of antiviral therapies, particularly in the context of emerging variants of concern.

In addition to its antiviral potential, recent studies have explored the use of cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid in the synthesis of radiopharmaceuticals. The fluorine-18 labeled analog of this compound has shown promise as a positron emission tomography (PET) tracer for imaging neurodegenerative diseases. The ability to incorporate fluorine-18 into the pyrrolidine scaffold provides a versatile platform for the development of diagnostic tools with high specificity and sensitivity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a novel enzymatic approach has been reported, which offers a more sustainable and efficient alternative to traditional chemical synthesis methods. This advancement is expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, cis-4-fluoro-5-oxopyrrolidine-2-carboxylic acid (CAS: 32643-42-8) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from antiviral drug development to diagnostic imaging, underscoring its potential to address unmet medical needs. Future research should focus on further elucidating its mechanism of action and exploring its utility in other therapeutic areas.